N-(2-benzoyl-4-nitrophenyl)-4-fluorobenzamide

• IUPAC Name: N-(2-benzoyl-4-nitrophenyl)-4-fluorobenzamide
• InChI: InChI=1S/C20H13FN2O4/c21-15-8-6-14(7-9-15)20(25)22-18-11-10-16(23(26)27)12-17(18)19(24)13-4-2-1-3-5-13/h1-12H,(H,22,25)
• InChI Key: OQRQZWFVCNIARI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H13FN2O4
• Molecular Weight: 364.3 g/mol

Description

“N-(2-Benzoyl-4-nitrophenyl)-2-bromoacetamide” is a compound with the molecular formula C15H11BrN2O4. It is a pale-yellow solid.

Mechanism of Action

The exact mechanism of action of N-(2-benzoyl-4-nitrophenyl)-4-fluorobenzamide is not fully understood. However, it is believed that it acts as an agonist at certain receptors, such as the dopamine D2 receptor. It is also believed to interact with other receptors, such as the serotonin 5-HT1A receptor, and to modulate the activity of certain enzymes, such as the monoamine oxidase (MAO) enzyme.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce the release of dopamine in the brain, as well as to modulate the activity of certain enzymes, such as MAO. It has also been shown to have antinociceptive and anti-inflammatory effects in animal models, as well as to reduce anxiety levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-benzoyl-4-nitrophenyl)-4-fluorobenzamide in laboratory experiments is its versatility. It can be used to study a variety of biochemical and physiological processes, as well as to investigate the structure-activity relationships of drugs. Additionally, this compound is relatively easy to synthesize and is relatively stable in aqueous solutions. However, one of the main limitations of using this compound in laboratory experiments is that it has a relatively short half-life, which can make it difficult to maintain consistent concentrations of the compound.

Future Directions

There are a number of potential future directions for N-(2-benzoyl-4-nitrophenyl)-4-fluorobenzamide research. One potential direction is to further investigate the biochemical and physiological effects of the compound, as well as to identify new targets for drug design. Additionally, further research could be conducted to investigate the potential therapeutic applications of this compound, as well as to improve the synthesis methods for the compound. Finally, further research could be conducted to investigate the potential side effects of this compound, as well as to identify potential drug-drug interactions.

Synthesis Methods

N-(2-benzoyl-4-nitrophenyl)-4-fluorobenzamide can be synthesized in a few different ways. The most common method involves the reaction of 4-nitrobenzoyl chloride and 4-fluorobenzamide in anhydrous dimethylformamide (DMF) with the presence of a base such as potassium carbonate. This reaction results in the formation of this compound and a byproduct, 4-nitrobenzamide. Another method involves the reaction of 4-nitrobenzoyl chloride and 4-fluorobenzene in anhydrous DMF with the presence of a base such as potassium carbonate. This reaction results in the formation of this compound and a byproduct, 4-nitrobenzene.

Scientific Research Applications

N-(2-benzoyl-4-nitrophenyl)-4-fluorobenzamide has been used in a variety of scientific studies, including those related to drug design, biochemical and pharmacological research, and biochemistry. In drug design, this compound has been used as a model compound to study the interaction between drugs and receptors. It has also been used in studies to investigate the structure-activity relationships of drugs, as well as to identify new drug targets. In biochemical and pharmacological research, this compound has been used to study the mechanism of action of drugs, as well as to investigate the biochemical and physiological effects of drugs.